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Compound of Interest

Compound Name: 4-Epitetracycline-d6

Cat. No.: B12373813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular properties of 4-
Epitetracycline-d6, a deuterated isotopologue of a tetracycline metabolite. The document

details its molecular weight, chemical formula, and presents a comprehensive experimental

protocol for its analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Quantitative Data Summary
The following table summarizes the key molecular identifiers for 4-Epitetracycline-d6.

Property Value Source

Molecular Weight 450.47 g/mol [1][2]

450.48 g/mol [3][4]

450.5 g/mol [5]

Monoisotopic Mass 450.19092620 Da [5]

Molecular Formula C₂₂H₁₈D₆N₂O₈ [1][2][3]

CAS Number (Unlabeled) 79-85-6 [1][5]
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Experimental Protocol: Determination of 4-
Epitetracycline-d6 by LC-MS/MS
This section outlines a typical method for the separation, detection, and quantification of 4-
Epitetracycline-d6 in a sample matrix. This protocol is based on established methods for the

analysis of tetracycline derivatives.

1. Sample Preparation

Extraction: For solid samples (e.g., tissues), homogenization is performed followed by

extraction with an appropriate solvent system, such as an oxalic acid solution.

Protein Precipitation: For biological matrices, proteins are removed, often by the addition of

trichloroacetic acid.

Solid Phase Extraction (SPE): The extract is cleaned up using a polymeric reversed-phase

SPE cartridge to remove interfering substances.

Reconstitution: The eluent from the SPE cartridge is evaporated to dryness under a stream

of nitrogen and the residue is reconstituted in a solution compatible with the LC-MS/MS

mobile phase (e.g., 0.1% formic acid in a methanol/water mixture).

2. Liquid Chromatography (LC) Conditions

Column: A C18 analytical column is suitable for the separation of tetracyclines.

Mobile Phase: A gradient elution is typically employed using a two-solvent system:

Solvent A: 0.1% Formic acid in water

Solvent B: 0.1% Formic acid in acetonitrile or methanol

Flow Rate: A typical flow rate is in the range of 0.2-0.8 mL/min.

Column Temperature: The column is maintained at a constant temperature, for example,

35°C, to ensure reproducible retention times.
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Injection Volume: A small volume, typically 2-10 µL, of the reconstituted sample is injected.

3. Mass Spectrometry (MS) Conditions

Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used for

tetracyclines.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity. This involves monitoring specific precursor-to-product ion transitions for 4-
Epitetracycline-d6.

Ion Transitions: Specific MRM transitions for 4-Epitetracycline-d6 would be determined by

infusing a standard solution into the mass spectrometer.

Source Parameters: Parameters such as gas temperature, gas flow, nebulizer pressure, and

capillary voltage are optimized to achieve the best signal intensity for the analyte.

4. Data Analysis

The concentration of 4-Epitetracycline-d6 in the sample is determined by comparing the

peak area of its specific MRM transition to a calibration curve generated from standards of

known concentrations.

An internal standard, a structurally similar compound, may be used to correct for variations in

sample preparation and instrument response.

Visualizations
The following diagrams illustrate the experimental workflow for the analysis of 4-
Epitetracycline-d6.
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Experimental Workflow for 4-Epitetracycline-d6 Analysis

Sample Preparation Instrumental Analysis Data Processing

Sample Collection Homogenization Extraction Protein Precipitation Solid Phase Extraction (SPE) Evaporation & Reconstitution LC Separation MS/MS Detection Peak Integration Quantification

Click to download full resolution via product page

Caption: A high-level overview of the analytical workflow.
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LC-MS/MS Data Acquisition Pathway

Sample Introduction
(from LC)

Electrospray Ionization (ESI)
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Q2: Collision-Induced Dissociation (CID)

Q3: Product Ion Selection
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Caption: The path of the analyte through the mass spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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